Cas no 83151-90-0 (2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-8-[(2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-6-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]chromen-4-one)

2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-8-[(2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-6-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]chromen-4-one structure
83151-90-0 structure
Product name:2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-8-[(2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-6-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]chromen-4-one
CAS No:83151-90-0
MF:C26H28O15
MW:580.491529464722
CID:1807313
PubChem ID:21576182

2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-8-[(2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-6-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]chromen-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-8-[(2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl]-6-[(2S,3R,4S,5S)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl]-4H-chromen-4-one (non-preferred name)
    • 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-8-[(2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-6-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]chromen-4-one
    • 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-8-[(2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl]-6-[(2S,
    • 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-8-[(2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl]-6-[(2S,3R,4S,5S)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl]-4H-chromen-4-one (non-p
    • Isocarlinoside
    • Luteolin 6-C-arabinosyl-8-C-glucoside
    • Luteolin 6-C-alpha-L-arabinopyranosyl-8-C-beta-D-glucopyranoside
    • 6-α-L-Arabinopyranosyl-2-(3,4-dihydroxyphenyl)-8-β-D-glucopyranosyl-5,7-dihydroxy-4H-1-benzopyran-4-one (ACI)
    • 6-C-α-L-Arabinopyranosylluteolin 8-C-β-D-glucopyranoside
    • Luteolin 6-C-α-L-arabinopyranosyl-8-C-β-D-glucopyranoside
    • 6-Arabinosyl-8-glucosylluteolin
    • 6-a-L-Arabinopyranosyl-2-(3,4-dihydroxyphenyl)-8-b-D-glucopyranosyl-5,7-dihydroxy-4H-1-benzopyran-4-one, 9CI
    • 6-Arabinopyranosyl-8-glucopyranosyl-3',4',5,7-tetrahydroxyflavone
    • 6-Arabinopyranosyl-8-glucopyranosylluteolin
    • 35927-39-0
    • FT-0774663
    • 2-(3,4-Dihydroxyphenyl)-8-beta-D-glucopyranosyl-5,7-dihydroxy-6-beta-D-xylopyranosyl-4H-1-benzopyran-4-one
    • Q27145399
    • 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl]-6-[(2S,3R,4S,5S)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl]-4H-chromen-4-one
    • 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-6-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]chromen-4-one
    • luteolin 6-C-arabinoside 8-C-glucoside
    • Luteolin-6-C-arabinoside-8-C-glucoside
    • HY-N8803
    • CHEBI:75566
    • 83151-90-0
    • CS-0149100
    • 6-C-alpha-L-arabinopyranosyl-8-C-beta-D-glucosylluteolin
    • luteolin 6-C-beta-arabinoside 8-C-beta-glucoside
    • AKOS040761874
    • DTXSID001317456
    • FS-8211
    • Lucenin 1
    • HY-N12062
    • CS-0891244
    • 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-8-[(2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-6-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]chromen-4-one
    • Inchi: 1S/C26H28O15/c27-5-13-18(33)21(36)23(38)26(41-13)16-20(35)15(25-22(37)17(32)11(31)6-39-25)19(34)14-10(30)4-12(40-24(14)16)7-1-2-8(28)9(29)3-7/h1-4,11,13,17-18,21-23,25-29,31-38H,5-6H2/t11-,13+,17-,18+,21-,22+,23+,25-,26-/m0/s1
    • InChI Key: WYYFCTVKFALPQV-VYUBKLCTSA-N
    • SMILES: OC1C([C@@H]2OC[C@H](O)[C@H](O)[C@H]2O)=C(O)C2C(C=C(C3C=CC(O)=C(O)C=3)OC=2C=1[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1)=O

Computed Properties

  • Exact Mass: 580.14282018 g/mol
  • Monoisotopic Mass: 580.14282018 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 4
  • Complexity: 979
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 580.5
  • Topological Polar Surface Area: 267
  • XLogP3: -2.5

Experimental Properties

  • Color/Form: Powder
  • Density: 1.825±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.38 g/l) (25 º C),

2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-8-[(2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-6-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]chromen-4-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TargetMol Chemicals
TN4270-5 mg
Isocarlinoside
83151-90-0 98%
5mg
¥ 5,230 2023-07-11
TargetMol Chemicals
TN4270-1 mL * 10 mM (in DMSO)
Isocarlinoside
83151-90-0 98%
1 mL * 10 mM (in DMSO)
¥ 8800 2023-09-15
A2B Chem LLC
AH55161-5mg
Isocarlinoside
83151-90-0 ≥98%
5mg
$844.00 2024-04-19
ChemFaces
CFN95092-5mg
Isocarlinoside
83151-90-0 >=98%
5mg
$318 2023-09-19
ChemFaces
CFN95092-5mg
Isocarlinoside
83151-90-0 >=98%
5mg
$398 2021-07-22
TargetMol Chemicals
TN4270-5mg
Isocarlinoside
83151-90-0
5mg
¥ 7000 2024-07-20
TargetMol Chemicals
TN4270-1 ml * 10 mm
Isocarlinoside
83151-90-0
1 ml * 10 mm
¥ 8800 2024-07-20

2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-8-[(2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-6-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]chromen-4-one Related Literature

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